Cas no 2005680-14-6 (5-(4-Bromo-3-methylphenyl)-1,3-oxazole)

• Product Name: 5-(4-Bromo-3-methylphenyl)-1,3-oxazole
• CAS No: 2005680-14-6
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• MDL: MFCD32631817
• CID: 5079313
• Update Time: 2026-03-01

5-(4-Bromo-3-methylphenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromo-3-methylphenyl)-1,3-oxazole

• MDL： MFCD32631817
• Inchi： 1S/C10H8BrNO/c1-7-4-8(2-3-9(7)11)10-5-12-6-13-10/h2-6H,1H3
• InChI Key： GIIWIAUKFBOCBL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CN=CO2)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 5-(4-Bromo-3-methylphenyl)-1,3-oxazole

5-(4-Bromo-3-methylphenyl)-1,3-oxazole: A Comprehensive Overview

The compound with CAS No 2005680-14-6, commonly referred to as 5-(4-Bromo-3-methylphenyl)-1,3-oxazole, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of the 1,3-oxazole ring system, which is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. The presence of the bromine and methyl substituents on the phenyl ring introduces unique electronic and steric properties, making this compound highly versatile for various applications.

5-(4-Bromo-3-methylphenyl)-1,3-oxazole has been extensively studied for its potential in drug discovery. Recent research has highlighted its role as a building block in the synthesis of bioactive compounds. For instance, studies have shown that this compound can be used to construct complex molecular frameworks with potential anti-inflammatory and anticancer properties. The bromine substituent on the phenyl ring facilitates further functionalization, enabling chemists to explore a wide range of substitution patterns and bioisosteric replacements.

In addition to its pharmaceutical applications, 5-(4-Bromo-3-methylphenyl)-1,3-oxazole has also found use in materials science. The molecule's ability to form stable coordination complexes with transition metals has led to its application in the development of new catalysts. Recent breakthroughs in catalytic chemistry have demonstrated that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, which are critical for the synthesis of advanced materials and pharmaceutical intermediates.

The synthesis of 5-(4-Bromo-3-methylphenyl)-1,3-oxazole typically involves a combination of nucleophilic aromatic substitution and cyclization reactions. Researchers have optimized reaction conditions to achieve high yields and purity. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical processes.

From an environmental perspective, 5-(4-Bromo-3-methylphenyl)-1,3-oxazole exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that the compound can undergo microbial degradation in aerobic environments, reducing its persistence in natural systems. This property is particularly important for applications where environmental impact is a concern.

Looking ahead, 5-(4-Bromo-3-methylphenyl)-1,3-oxazole holds immense potential for further exploration in both academic and industrial settings. Its unique chemical properties make it an ideal candidate for investigating novel synthetic pathways and functional materials. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing modern chemistry.